3-(5-Chloro-2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid

Specification

• Molecular Formula: C11H7ClFNO3
• Molecular Weight: 255.63 g/mol
• IUPAC Name: 3-(5-chloro-2-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• Standard InChI: InChI=1S/C11H7ClFNO3/c1-5-9(11(15)16)10(14-17-5)7-4-6(12)2-3-8(7)13/h2-4H,1H3,(H,15,16)
• Standard InChI Key: POYWRDDLOLPVKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC(=C2)Cl)F)C(=O)O

Introduction

3-(5-Chloro-2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid is a complex organic compound belonging to the class of isoxazole derivatives. These compounds are known for their diverse biological activities and are of significant interest in pharmaceutical research and development. The unique molecular structure of this compound, featuring a chloro and fluorine substituent on the phenyl ring, contributes to its potential pharmacological properties.

Synthesis Methods

The synthesis of 3-(5-Chloro-2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid involves complex organic chemistry techniques. Common methods include:

Synthesis Step	Description
1. Starting Materials	Typically involves the use of appropriate phenyl derivatives and isoxazole precursors.
2. Reaction Conditions	May involve the use of solvents such as ethanol or dioxane, along with catalysts to facilitate the reaction.
3. Purification	Often requires careful purification steps to isolate the desired compound.

Biological Activities and Potential Applications

Isoxazole derivatives, including 3-(5-Chloro-2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid, are known for their diverse biological activities. These include:

• Antibacterial Properties: Isoxazole derivatives often exhibit antibacterial properties through inhibition of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival.

• Potential Therapeutic Applications: The compound's unique structure suggests potential interactions with specific enzymes or receptors, which could be explored for therapeutic purposes.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-(5-Chloro-2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid. Notable examples include:

Compound Name	CAS Number	Structural Features
3-(4-Chloro-3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid	Not specified	Different halogen substitution pattern.
3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid	3919-74-2	Different chloro and fluoro positions.
3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid	23598-72-3	Lacks fluorine.

Research Findings and Future Directions

While specific studies on the mechanism of action for 3-(5-Chloro-2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid may be limited, its structural features suggest potential interactions with biological targets. Further research is needed to explore its therapeutic potential and safety profile.